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Compound of Interest

Compound Name: Hemiphloin

Cat. No.: B1222910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hemiphloin, a naturally occurring flavanone C-glycoside, has garnered significant interest

within the scientific community for its potential therapeutic applications, particularly in the realm

of inflammatory and oxidative stress-related pathologies. This technical guide provides a

comprehensive overview of the chemical structure of Hemiphloin, alongside a detailed

examination of its biological activities. This document synthesizes available quantitative data,

outlines experimental protocols for its study, and visualizes its known signaling pathways to

serve as a valuable resource for researchers in pharmacology, medicinal chemistry, and drug

development.

Chemical Structure and Identification
Hemiphloin, also known as naringenin-6-C-glucoside, is a flavonoid characterized by a C-

glycosidic bond between a naringenin aglycone and a glucose moiety. This linkage confers

greater stability compared to O-glycosides.

IUPAC Name: (2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]-2,3-dihydrochromen-4-one[1]

Molecular Formula: C₂₁H₂₂O₁₀[1]
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Molecular Weight: 434.4 g/mol [1]

Chemical Identifiers:

CAS Number: 3682-03-9[1]

PubChem CID: 160711[1]

SMILES: C1--INVALID-LINK--CO)O)O)O)O">C@HC4=CC=C(C=C4)O[1]

InChIKey: QKPKGDDHOGIEOO-JVVVWQBKSA-N[1]

Physicochemical and Biological Properties
Hemiphloin is a polyketide belonging to the flavanone subclass of flavonoids. The following

table summarizes key quantitative data related to its properties. It is important to note that while

specific quantitative data for Hemiphloin's bioactivity is still emerging, data for its aglycone,

naringenin, provides a valuable point of reference.
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Property Value Source

Physicochemical Properties

Molecular Weight 434.4 g/mol [1]

Antioxidant Activity (of

Naringenin)

Hydroxyl Radical Scavenging

IC₅₀
251.1 µM [2]

Hydrogen Peroxide

Scavenging IC₅₀
358.5 µM [2]

Superoxide Radical

Scavenging IC₅₀
360.03 µM [2]

DPPH Radical Scavenging

IC₅₀
264.44 mM [2]

Nitric Oxide Radical

Scavenging IC₅₀
185.6 µM [2]

Anti-inflammatory Activity

Inhibition of Nitric Oxide

Production

Decreased in LPS-induced

J774 cells

iNOS Expression
Inhibited in LPS-induced J774

cells

COX-2 Expression
Inhibited in LPS-induced J774

cells

Experimental Protocols
This section details the methodologies for the isolation, characterization, and biological

evaluation of Hemiphloin, compiled from various research sources.
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Isolation of Hemiphloin from Vigna angularis (Adzuki
Bean)
A common source of Hemiphloin is the adzuki bean (Vigna angularis). The following protocol

outlines a general procedure for its extraction and purification.

Workflow for Hemiphloin Isolation
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Ground Adzuki Beans

Extraction with 70% Ethanol (3x)

Filtration and Concentration

Liquid-Liquid Partition with Petroleum Ether and n-Butanol

Collect n-Butanol Layer

AB-8 Resin Column Chromatography

Elution with 45% Ethanol

Preparative HPLC with C8 Column

Isolated Hemiphloin
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Culture RAW 264.7 Macrophages

Treat cells with Hemiphloin and LPS

Incubate for 24 hours

Collect Supernatant Prepare Cell Lysates

Griess Assay for Nitric Oxide ELISA for Pro-inflammatory Cytokines Western Blot for Protein Expression (iNOS, COX-2, p-p38, p-ERK) qPCR for Gene Expression
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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